6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C20H16BrN5O3
• Molecular Weight: 454.3 g/mol
• IUPAC Name: 6-amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-pyridin-4-yl-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C20H16BrN5O3/c1-27-14-7-11(13(21)8-15(14)28-2)16-12(9-22)19(23)29-20-17(16)18(25-26-20)10-3-5-24-6-4-10/h3-8,16H,23H2,1-2H3,(H,25,26)
• InChI Key: FEUYVYFJTVDZHK-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C(=C1)C2C(=C(OC3=NNC(=C23)C4=CC=NC=C4)N)C#N)Br)OC

Description

6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile, also known as BDP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. In

Mechanism of Action

6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile exerts its biological activities through the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile also inhibits the activation of nuclear factor-kappa B (NF-κB), a signaling pathway that plays a critical role in inflammation and cancer.
Biochemical and Physiological Effects:
6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been shown to exhibit significant anti-inflammatory effects in various in vitro and in vivo models. It reduces the production of pro-inflammatory cytokines and chemokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile also inhibits the migration of immune cells to the site of inflammation. In addition, 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to exhibit anti-tumor effects by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has several advantages for lab experiments, including its stability, ease of synthesis, and low toxicity. However, its limited solubility in aqueous solutions can pose a challenge for some experiments.

Future Directions

For research on 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile include the development of more efficient synthesis methods, the investigation of its mechanism of action in different disease models, and the evaluation of its safety and efficacy in clinical trials. Additionally, 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile may have potential applications in the development of novel drug delivery systems and as a tool for studying the role of inflammation in various diseases.

Synthesis Methods

The synthesis of 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 2-bromo-4,5-dimethoxybenzaldehyde, 4-pyridinecarboxaldehyde, ethyl cyanoacetate, and 5-aminopyrazole in the presence of a base. The reaction proceeds through a one-pot, four-component condensation reaction, resulting in the formation of 6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile.

Scientific Research Applications

6-Amino-4-(2-bromo-4,5-dimethoxyphenyl)-3-(4-pyridinyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. It has been extensively studied for its potential use in the treatment of cancer, inflammation, and microbial infections.